{imidazo[4,3-b][1,3]thiazol-3-yl}methanol

• CAS RN: 183066-10-6
• Molecular Formula: C6H6N2OS
• Molecular Weight: 154.2

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

The most common approach for the assembly of imidazo-[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. Vinylogs of γ-halo-α,β-unsaturated carbonyl compounds can be potentially used to expand the range of available derivatives of the given system.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The reactions of 2-aminothiazoles with bromo ketones occurred under mild conditions: the product was formed upon heating the reagent mixture in PhH for 2–4 h, and the type of product depended on the structure of the starting reagents.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Quantum Computing and Quantum Information Processing

Quantum computing leverages the principles of quantum mechanics to perform complex calculations exponentially faster than classical computers. Researchers are exploring {imidazo[4,3-b][1,3]thiazol-3-yl}methanol as a potential building block for quantum bits (qubits). .

Organic Light-Emitting Diodes (OLEDs)

OLEDs are used in displays, lighting, and wearable devices. {imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives exhibit efficient electroluminescence, making them promising candidates for OLED materials. .

Photodynamic Therapy (PDT) Agents

PDT is a cancer treatment that uses light-activated compounds to selectively destroy tumor cells. {imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives can serve as photosensitizers, generating reactive oxygen species upon light exposure. .

Antimicrobial Agents

The thiazole moiety in {imidazo[4,3-b][1,3]thiazol-3-yl}methanol contributes to its antimicrobial activity. Researchers are investigating its potential as an antibacterial or antifungal agent. .

Materials for Organic Electronics

{imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives exhibit good charge transport properties. Scientists are incorporating them into organic semiconductors for field-effect transistors, solar cells, and sensors. .

Catalysis and Synthetic Chemistry

The hydroxymethyl group in {imidazo[4,3-b][1,3]thiazol-3-yl}methanol can participate in various chemical reactions. Researchers are exploring its use as a catalyst or reagent in organic synthesis. .

These applications highlight the multifaceted nature of {imidazo[4,3-b][1,3]thiazol-3-yl}methanol and its potential impact across scientific disciplines. As research continues, we may uncover even more innovative uses for this intriguing compound.

CERN welcomes International Year of Quantum Science and TechnologyChemicalBook: {imidazo[4,3-b][1,3]thiazol-3-yl}methanol

Mechanism of Action

Target of Action

Imidazo[4,3-b][1,3]thiazol-3-yl methanol is a derivative of the imidazole and thiazole classes of compounds . These classes of compounds are known to interact with a variety of biological targets.

Mode of Action

Imidazole and thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation of enzymes, interaction with receptors, or disruption of cell membranes .

Biochemical Pathways

Imidazole and thiazole derivatives are known to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Pharmacokinetics

Imidazole and thiazole derivatives are generally known for their good bioavailability .

Result of Action

Imidazole and thiazole derivatives are known to have a variety of effects, including anti-inflammatory, antitumor, and antimicrobial activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole and thiazole derivatives .

Future Directions

Imidazo-[2,1-b][1,3]thiazine derivatives have found practical application and are being actively studied as electroluminescent materials for OLED devices. This suggests that there is ongoing interest in the development and study of imidazole derivatives, including “{imidazo[4,3-b][1,3]thiazol-3-yl}methanol”. Future research may continue to explore the potential applications of this compound in various fields, including medicine and technology.